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Compound of Interest

Compound Name: Pentylone hydrochloride

Cat. No.: B593145

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of a Pentylone Hydrochloride
reference standard in analytical and research applications. The information is intended to guide
users in the proper handling, characterization, and application of this certified reference
material (CRM) for qualitative and quantitative analyses.

Pentylone hydrochloride is a synthetic cathinone and is classified as a Schedule | compound
in the United States.[1][2] It acts as a serotonin-norepinephrine-dopamine reuptake inhibitor
(SNDRI) and a serotonin-releasing agent.[3][4] This reference standard is intended for research
and forensic applications.[2][5][6][7]

Certificate of Analysis Summary

A typical Certificate of Analysis for a Pentylone Hydrochloride reference standard would
contain the following information. The data presented below is a representative example and
users should always refer to the specific certificate provided with their reference standard.

Table 1: Representative Certificate of Analysis Data for Pentylone Hydrochloride
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Parameter Specification

) 1-(1,3-benzodioxol-5-yl)-2-(methylamino)-1-
Chemical Name _
pentanone, monohydrochloride[2][6]

CAS Number 17763-01-8[2][6]
Molecular Formula C13H17NOs « HCI[2][6]
Formula Weight 271.7 g/mol [2][6]
Purity (as is) >98% (by HPLC)[6]
A neat solid[6] or a solution in a specified
Appearance .
solvent (e.g., 1 mg/ml in methanol)[2]
Soluble in DMSO (=10 mg/ml) and PBS (pH 7.2)
Solubility (= 10 mg/ml); Sparingly soluble in Ethanol (1-10
mg/ml)[5]
Store at the recommended temperature (e.g.,
Storage
-20°C)
Stability > 4 years (when stored as recommended)[5]

Experimental Protocols

The following protocols describe common analytical methods for the identification,
quantification, and stability assessment of Pentylone Hydrochloride using a reference
standard.

Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol is for the qualitative identification of pentylone in seized materials or research
samples. GC-MS provides high sensitivity and structural information for confirmation.[8]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pentylone
Hydrochloride Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593145#pentylone-hydrochloride-reference-
standard-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://grokipedia.com/page/Pentylone
https://www.caymanchem.com/product/27504/pentylone-hydrochloride-crm
https://en.wikipedia.org/wiki/Pentylone
https://www.smolecule.com/products/s1786241
https://www.caymanchem.com/product/42709/nor-pentylone-hydrochloride
https://www.caymanchem.com/product/9000746/pentylone-hydrochloride
https://www.bertin-bioreagent.com/pentylone-hydrochloride/
https://www.bertin-bioreagent.com/pentylone-hydrochloride/
https://wires.onlinelibrary.wiley.com/doi/am-pdf/10.1002/wfs2.1455
https://www.benchchem.com/product/b593145#pentylone-hydrochloride-reference-standard-certificate-of-analysis
https://www.benchchem.com/product/b593145#pentylone-hydrochloride-reference-standard-certificate-of-analysis
https://www.benchchem.com/product/b593145#pentylone-hydrochloride-reference-standard-certificate-of-analysis
https://www.benchchem.com/product/b593145#pentylone-hydrochloride-reference-standard-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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